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Compound of Interest

Compound Name: Indisperse

Cat. No.: B038167 Get Quote

This technical guide provides a comprehensive overview of the elemental composition of

Indisperse, a dispersed-phase, high-copper dental amalgam. The information is curated for

researchers, scientists, and drug development professionals, with a focus on quantitative data,

experimental protocols, and the logical relationships between the material's components.

Core Composition of Indisperse Amalgam
Indisperse is classified as a high-copper, admixed dental amalgam. This means its alloy

powder is a blend of at least two different types of particles: a lathe-cut conventional amalgam

alloy (primarily silver-tin) and spherical silver-copper eutectic particles.[1] A key characteristic of

the Indisperse brand is the inclusion of indium in its formulation to enhance its physical and

mechanical properties.[2][3]

While the precise proprietary composition of the commercially available Indisperse alloy may

vary, the scientific literature indicates formulations containing 5%, 10%, and even up to 14%

indium have been studied.[2][4] The base alloy composition is consistent with that of other

high-copper dispersed-phase amalgams.

The elemental composition of the Indisperse alloy powder, before amalgamation with mercury,

is summarized in the table below. This data is synthesized from typical compositions of high-

copper admixed amalgams and specific mentions of Indisperse in research articles.
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Element Symbol
Percentage by
Weight (%)

Function in the
Amalgam

Silver Ag 40 - 60%

Increases strength,

setting expansion, and

corrosion resistance.

[5]

Tin Sn 27 - 30%

Causes setting

contraction,

decreases strength

and corrosion

resistance.[5]

Copper Cu 13 - 30%

Increases strength,

hardness, and

reduces corrosion by

eliminating the

gamma-2 phase.[5]

Indium In 5 - 14%

Reduces mercury

vapor release,

improves wetting, and

enhances clinical

performance.[2][4]

Zinc Zn 0 - 1%

Acts as a deoxidizer

during manufacturing

and can inhibit

corrosion.[5]

Table 1: Elemental Composition of Indisperse Alloy Powder

After amalgamation, the alloy powder reacts with approximately 42-50% liquid mercury (Hg) by

weight to form the final restorative material.[6]

Experimental Protocols for Elemental Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Amalgam_(dentistry)
https://en.wikipedia.org/wiki/Amalgam_(dentistry)
https://en.wikipedia.org/wiki/Amalgam_(dentistry)
https://pubmed.ncbi.nlm.nih.gov/1289867/
https://pubmed.ncbi.nlm.nih.gov/7983257/
https://en.wikipedia.org/wiki/Amalgam_(dentistry)
https://www.benchchem.com/product/b038167?utm_src=pdf-body
https://www.ada.org/resources/ada-library/oral-health-topics/amalgam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of the elemental composition of dental amalgams like Indisperse is

governed by standardized testing protocols and advanced analytical techniques to ensure

quality and compliance with international standards.

Standardized Testing
ANSI/ADA Specification No. 1 (ISO 1559): This standard outlines the requirements and test

methods for dental amalgam alloys. It specifies the acceptable ranges for the elemental

composition and physical properties of the material.[6][7] The analysis is typically performed

on the pre-amalgamated alloy powder.

Analytical Techniques
Atomic Absorption Spectroscopy (AAS): This is a common and reliable method for

determining the concentration of specific metallic elements. The alloy sample is dissolved in

acid, and the solution is then aspirated into a flame or graphite furnace. The absorption of

light by the atoms of the element of interest is measured and compared to standards of

known concentration.

X-ray Fluorescence (XRF): A non-destructive technique used to determine the elemental

composition of materials. The sample is irradiated with high-energy X-rays, causing the

atoms to emit characteristic secondary (or fluorescent) X-rays. The energy and intensity of

these emitted X-rays are used to identify and quantify the elements present.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive method

capable of detecting trace elements. The sample is introduced into an inductively coupled

plasma, which ionizes the atoms. These ions are then passed through a mass spectrometer,

which separates them based on their mass-to-charge ratio, allowing for precise elemental

and isotopic analysis.

Electron Probe Microanalysis (EPMA): This technique is used to determine the chemical

composition of small, specific areas of a sample. A focused beam of electrons is used to

excite the atoms in the sample, which then emit characteristic X-rays. By analyzing the X-ray

spectrum, the elemental composition of the targeted area can be determined. This is

particularly useful for analyzing the different phases within the set amalgam.[8]
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X-ray Diffraction (XRD): While not providing elemental percentages directly, XRD is crucial

for identifying the different crystalline phases present in the amalgam alloy and the set

amalgam (e.g., gamma, gamma-1, eta phases). This information is vital for understanding

the material's properties and performance.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between the elemental components of

Indisperse amalgam and their contribution to the final properties of the restorative material.
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Caption: Elemental contributions to Indisperse amalgam properties.

Conclusion
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Indisperse amalgam is a sophisticated, high-copper, dispersed-phase restorative material with

the notable addition of indium to its alloy. This composition is designed to maximize strength,

and corrosion resistance, and minimize creep, while also addressing concerns about mercury

vapor. The elemental composition is rigorously controlled and can be verified through a suite of

standardized and advanced analytical techniques, ensuring a reliable and durable clinical

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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